Cas no 52049-39-5 (Benzaldehyde, 3-(hexadecyloxy)-2-hydroxy-)

• Product Name: Benzaldehyde, 3-(hexadecyloxy)-2-hydroxy-
• CAS No: 52049-39-5
• MF: C₂₃H₃₈O₃
• MW: 362.54602766037
• CID: 1578614
• PubChem ID: 71365838
• Update Time: 2025-04-21

Benzaldehyde, 3-(hexadecyloxy)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(hexadecyloxy)-2-hydroxy-
• 3-hexadecoxy-2-hydroxybenzaldehyde
• DTXSID00789222
• 3-(HEXADECYLOXY)-2-HYDROXYBENZALDEHYDE
• 52049-39-5

• Inchi： 1S/C23H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-26-22-18-16-17-21(20-24)23(22)25/h16-18,20,25H,2-15,19H2,1H3
• InChI Key： XHKPWGXLWRTKBI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.28224
• Monoisotopic Mass: 362.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53